Cas no 1248462-73-8 (3-cyclopropyl-4-methoxybenzoic acid)

• Product Name: 3-cyclopropyl-4-methoxybenzoic acid
• CAS No: 1248462-73-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4580879
• PubChem ID: 62490325
• Update Time: 2025-06-07

3-cyclopropyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-methoxybenzoic acid

• Inchi： 1S/C11H12O3/c1-14-10-5-4-8(11(12)13)6-9(10)7-2-3-7/h4-7H,2-3H2,1H3,(H,12,13)
• InChI Key： PKKIXISBOJSXAA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(C2CC2)=C1

Additional information on 3-cyclopropyl-4-methoxybenzoic acid

Professional Introduction to 3-cyclopropyl-4-methoxybenzoic acid (CAS No. 1248462-73-8)

3-cyclopropyl-4-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1248462-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyclopropyl substituent at the third position and a methoxy group at the fourth position on the benzene ring. Such structural motifs are often exploited in drug design due to their potential to modulate biological activity and improve pharmacokinetic properties.

The significance of 3-cyclopropyl-4-methoxybenzoic acid lies in its utility as a key intermediate in the synthesis of various bioactive molecules. Its structural framework provides a versatile scaffold for further functionalization, enabling the development of novel therapeutic agents targeting diverse disease mechanisms. Recent advancements in computational chemistry and molecular modeling have highlighted its potential in designing ligands for enzyme inhibition and receptor binding studies.

In the realm of drug discovery, benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The incorporation of a cyclopropyl group into the benzoic acid core enhances lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors for therapeutic efficacy. Similarly, the methoxy substituent at the para position influences electronic distribution, affecting interactions with biological targets. These structural elements make 3-cyclopropyl-4-methoxybenzoic acid a promising candidate for further exploration in medicinal chemistry.

Recent research published in peer-reviewed journals has demonstrated the compound's role in developing potential treatments for neurological disorders. Studies indicate that derivatives of benzoic acid with cyclopropyl and methoxy groups exhibit inhibitory effects on certain enzymes implicated in neurodegeneration. For instance, preliminary in vitro assays have shown that 3-cyclopropyl-4-methoxybenzoic acid can modulate the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are relevant to cognitive function and Alzheimer's disease pathophysiology. These findings underscore the compound's potential as a lead structure for further optimization.

The synthesis of 3-cyclopropyl-4-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and methylation steps. Advanced catalytic methods, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to streamline the process. The efficiency of these synthetic strategies is crucial for scalability, especially when transitioning from laboratory-scale production to industrial applications.

From a pharmacological perspective, 3-cyclopropyl-4-methoxybenzoic acid has been investigated for its potential role in metabolic regulation. Emerging evidence suggests that benzoic acid derivatives can influence lipid metabolism and glucose homeostasis by interacting with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors). The cyclopropyl and methoxy groups may enhance binding affinity or selectivity toward these receptors, making 3-cyclopropyl-4-methoxybenzoic acid a valuable scaffold for developing drugs targeting metabolic disorders such as obesity and type 2 diabetes.

The compound's solubility profile is another critical consideration in drug development. Benzoic acid derivatives typically exhibit moderate solubility in organic solvents but limited solubility in water, which can impact formulation design. To address this challenge, researchers have explored prodrug strategies or co-crystallization techniques to enhance bioavailability. These approaches are essential for ensuring that therapeutic agents derived from 3-cyclopropyl-4-methoxybenzoic acid achieve optimal pharmacokinetic properties.

In conclusion, 3-cyclopropyl-4-methoxybenzoic acid (CAS No. 1248462-73-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of cyclopropyl and methoxy substituents on a benzoic acid backbone offers opportunities for designing novel bioactive molecules with therapeutic applications spanning neurological disorders to metabolic diseases. Continued investigation into its chemical properties, synthetic pathways, and biological effects will further elucidate its role in future drug development efforts.